Cas no 1805748-28-0 (Methyl 2-methyl-6-(2-oxopropyl)phenylacetate)

• Product Name: Methyl 2-methyl-6-(2-oxopropyl)phenylacetate
• CAS No: 1805748-28-0
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 5002098
• Update Time: 2025-08-05

Methyl 2-methyl-6-(2-oxopropyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-6-(2-oxopropyl)phenylacetate

• Inchi： 1S/C13H16O3/c1-9-5-4-6-11(7-10(2)14)12(9)8-13(15)16-3/h4-6H,7-8H2,1-3H3
• InChI Key： ZUQCOZSPQPWEGC-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C(C)=CC=CC=1CC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 260
• XLogP3: 1.7
• Topological Polar Surface Area: 43.4

Additional information on Methyl 2-methyl-6-(2-oxopropyl)phenylacetate

Introduction to Methyl 2-methyl-6-(2-oxopropyl)phenylacetate (CAS No. 1805748-28-0)

Methyl 2-methyl-6-(2-oxopropyl)phenylacetate, identified by its CAS number 1805748-28-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, with its unique structural features, presents a promising avenue for various applications, particularly in the development of novel therapeutic agents and biochemical research.

The molecular structure of Methyl 2-methyl-6-(2-oxopropyl)phenylacetate consists of a phenyl ring substituted with a methyl group at the 2-position and an acetoacetate moiety linked to a propyl group at the 6-position. This configuration imparts distinct chemical properties that make it a valuable intermediate in synthetic chemistry. The presence of both electron-donating and electron-withdrawing groups on the aromatic ring enhances its reactivity, making it suitable for further functionalization in drug discovery processes.

In recent years, there has been a growing interest in exploring the pharmacological potential of Methyl 2-methyl-6-(2-oxopropyl)phenylacetate. Researchers have been investigating its role as a precursor in the synthesis of bioactive molecules that exhibit anti-inflammatory, analgesic, and even anticancer properties. The compound's ability to undergo various chemical transformations, such as esterification and hydrolysis, allows for the creation of derivatives with tailored biological activities.

One of the most compelling aspects of Methyl 2-methyl-6-(2-oxopropyl)phenylacetate is its versatility in medicinal chemistry. Its structural framework can be modified to target specific biological pathways, making it a valuable scaffold for developing new drugs. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in pain perception and inflammation, offering potential therapeutic benefits.

The synthesis of Methyl 2-methyl-6-(2-oxopropyl)phenylacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis, have been employed to achieve high yields and purity. These techniques not only enhance the efficiency of production but also minimize unwanted byproducts, ensuring the compound's suitability for pharmaceutical applications.

Recent advancements in computational chemistry have further facilitated the study of Methyl 2-methyl-6-(2-oxopropyl)phenylacetate. Molecular modeling and quantum mechanical calculations have provided insights into its interactions with biological targets, helping researchers predict its efficacy and potential side effects. These computational tools are indispensable in modern drug discovery, allowing for rapid screening of compounds before experimental validation.

The pharmacokinetic properties of Methyl 2-methyl-6-(2-oxopropyl)phenylacetate are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preclinical studies have begun to explore its bioavailability and metabolic pathways, providing valuable data for future clinical trials.

In conclusion, Methyl 2-methyl-6-(2-oxopropyl)phenylacetate (CAS No. 1805748-28-0) represents a significant advancement in chemical pharmaceuticals. Its unique structural attributes and potential biological activities make it a promising candidate for further research and development. As scientific understanding continues to evolve, this compound is expected to play a pivotal role in the discovery of new treatments for various diseases.